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Compound of Interest

Compound Name: 3-Ox0-C8-HSL

Cat. No.: B1678267

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the commercial availability and purity of
synthetic N-(3-Oxooctanoyl)-L-homoserine lactone (3-Ox0-C8-HSL), a key quorum-sensing
signal molecule in many Gram-negative bacteria. Detailed protocols for its use in common
research applications are also provided to facilitate experimental design and execution.

Commercial Availability and Purity of Synthetic 3-
Oxo0-C8-HSL

Synthetic 3-Ox0-C8-HSL is readily available from several commercial suppliers, generally with
high purity suitable for research purposes. The compound is typically supplied as a crystalline
solid or powder and requires storage at low temperatures to ensure stability.
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Catalog ]
. . Physical Storage
Supplier Number Purity
Format Temperature
(Example)
Cayman ) )
_ 10011206 =298% Crystalline Solid -20°C
Chemical
Sigma-Aldrich _
- ) 01764 =>97% (HPLC) White Powder -20°C
(MilliporeSigma)
Room
MedChemExpres ] temperature
HY-W685561 97.67% Solid
s (short term),
-20°C (long term)
Chemodex 00058 High Purity Not specified -20°C

Signaling Pathways Involving 3-Ox0-C8-HSL

3-Ox0-C8-HSL is a member of the N-acyl-homoserine lactone (AHL) family of signaling
molecules that play a central role in bacterial quorum sensing. This process allows bacteria to
coordinate gene expression in a cell-density-dependent manner, regulating phenotypes such
as biofilm formation, virulence factor production, and antibiotic resistance.[1]

General Luxl/LuxR-type Quorum Sensing Circuit

A common mechanism for AHL-mediated quorum sensing is the Luxl/LuxR-type system. In this
pathway, a LuxI-family synthase produces a specific AHL molecule. As the bacterial population
density increases, the extracellular concentration of the AHL surpasses a threshold, leading to
its diffusion back into the cells. Inside the cytoplasm, the AHL binds to its cognate LuxR-family
transcriptional regulator. This complex then typically dimerizes and binds to specific DNA
sequences known as lux boxes, activating or repressing the transcription of target genes.
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A simplified diagram of the Luxl/LuxR quorum sensing pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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